Cas no 1965308-80-8 (3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride)

• Product Name: 3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride
• CAS No: 1965308-80-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD30181909
• CID: 4756253
• Update Time: 2025-06-12

3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride

• MDL： MFCD30181909
• Inchi： 1S/C9H9NO3.ClH/c11-9(12)7-5-13-8-4-2-1-3-6(8)10-7;/h1-4,7,10H,5H2,(H,11,12);1H
• InChI Key： FRADRYFXGWXRLO-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2NC(C(=O)O)C1

Computed Properties

• Exact Mass: 215.034921g/mol
• Monoisotopic Mass: 215.034921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 215.63g/mol

Additional information on 3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride

3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride (CAS No. 1965308-80-8): A Comprehensive Overview

3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride (CAS No. 1965308-80-8) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride is a derivative of benzo[1,4]oxazine, a heterocyclic compound with a six-membered ring containing an oxygen atom and a nitrogen atom. The compound features a carboxylic acid group attached to the 3-position of the benzo[1,4]oxazine ring, which is further derivatized to form the hydrochloride salt. This structure imparts several important chemical properties to the compound:

• Solubility: The presence of the carboxylic acid group and the hydrochloride salt enhances the solubility of the compound in aqueous solutions, making it suitable for various pharmaceutical applications.
• Stability: The compound exhibits good stability under standard laboratory conditions, although it may require protection from moisture and light to maintain its integrity.
• Reactivity: The carboxylic acid group can participate in various chemical reactions, such as esterification and amidation, which can be useful for synthesizing derivatives with specific functional groups.

Synthesis Methods

The synthesis of 3,4-dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride has been reported in several studies. One common approach involves the condensation of an appropriate aromatic aldehyde with an amino alcohol followed by cyclization and carboxylation. For example, the reaction of 4-hydroxybenzaldehyde with ethanolamine in the presence of an acid catalyst can yield the desired intermediate, which can then be further modified to form the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride has been investigated for its potential biological activities in various preclinical studies. Some of the key findings include:

• Antioxidant Activity: The compound has shown significant antioxidant properties, which may be attributed to its ability to scavenge free radicals and protect cells from oxidative stress. This activity makes it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
• Anti-inflammatory Effects: Preliminary studies have indicated that 3,4-dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride possesses anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential applications in inflammatory conditions like arthritis and inflammatory bowel disease.
• Cytotoxicity Against Cancer Cells: Research has demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines. In particular, it has shown promising activity against breast cancer cells and colon cancer cells. The mechanism of action is thought to involve apoptosis induction and cell cycle arrest.

Clinical Applications and Future Directions

The potential therapeutic applications of 3,4-dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride are currently being explored in preclinical studies. While more research is needed to fully understand its pharmacological profile and safety profile in humans, initial results are encouraging. Some potential clinical applications include:

• Treatment of Neurodegenerative Diseases: Given its antioxidant properties, the compound may be useful in treating conditions such as Alzheimer's disease and Parkinson's disease.
• Inflammatory Disorders: Its anti-inflammatory effects make it a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.
• Cancer Therapy: The selective cytotoxicity against cancer cells suggests that it could be developed into an anticancer agent for use in combination therapy or as a standalone treatment.

Conclusion

In conclusion, 3,4-dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride (CAS No. 1965308-80-8) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an interesting subject for further research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.